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Compound Name: Tcpobop

Cat. No.: B1682610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the dissolution and

application of TCPOBOP (1,4-bis[2-(3,5-dichloropyridyloxy)]benzene), a potent and selective

agonist of the mouse constitutive androstane receptor (CAR), for in vitro cell culture

experiments. Adherence to these guidelines is crucial for ensuring accurate and reproducible

experimental outcomes.

Introduction
TCPOBOP is a valuable research tool for investigating the physiological and pathological roles

of the constitutive androstane receptor (CAR, NR1I3). CAR is a nuclear receptor that plays a

critical role in the regulation of xenobiotic and endobiotic metabolism, energy homeostasis, and

cancer development.[1] TCPOBOP is a direct ligand for mouse CAR and is known to induce

robust hepatocyte proliferation and hepatomegaly without causing liver injury.[2] Its high

selectivity for CAR makes it an excellent compound for studying CAR-dependent signaling

pathways and their downstream effects.[3][4]

Mechanism of Action
TCPOBOP functions as a direct agonist of the constitutive androstane receptor (CAR).[1][2] In

its inactive state, CAR resides in the cytoplasm in a complex with other proteins. Upon binding

of an agonist like TCPOBOP, CAR dissociates from this complex and translocates to the

nucleus.[1] In the nucleus, CAR heterodimerizes with the retinoid X receptor (RXR) and binds

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1682610?utm_src=pdf-interest
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3956974/
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6289897/
https://www.biorxiv.org/content/10.1101/2024.02.16.580717v1.full-text
https://www.biorxiv.org/content/10.1101/2023.04.17.537169v1.full.pdf
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3956974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6289897/
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3956974/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to specific DNA sequences known as phenobarbital-responsive elements (PBREs) in the

promoter regions of its target genes. This binding leads to the recruitment of coactivators and

the initiation of transcription.[3][4]

The activation of CAR by TCPOBOP leads to the regulation of a wide array of genes involved

in:

Drug Metabolism: Upregulation of cytochrome P450 enzymes (e.g., CYP2B10, CYP3A11)

and UDP-glucuronosyltransferases (e.g., UGT1A1).[2][5][6]

Cell Proliferation and Growth: Induction of genes that promote hepatocyte proliferation,

leading to hepatomegaly.[2][7]

Apoptosis and Cell Survival: TCPOBOP has been shown to attenuate Fas-induced liver

injury by altering the expression of Bcl-2 family proteins, including the upregulation of the

anti-apoptotic protein Mcl-1 and downregulation of pro-apoptotic proteins Bax and Bak.[8]

Lipid and Glucose Metabolism: CAR activation can influence genes involved in fatty acid

oxidation and glucose metabolism.[5]

Quantitative Data Summary
For consistent and reproducible results, it is imperative to adhere to the following solubility and

storage guidelines for TCPOBOP.

Parameter Value Source(s)

Solubility in DMSO 10 mg/mL (24.87 mM) [9]

Solubility in Water Insoluble [9]

Solubility in Ethanol Insoluble [9]

Storage of Powder 3 years at -20°C [9]

Storage of Stock Solution
1 year at -80°C; 1 month at

-20°C in solvent
[9]
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Note: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into smaller, single-use volumes.[9]

Experimental Protocols
Protocol 1: Preparation of a TCPOBOP Stock Solution
This protocol details the preparation of a 10 mM TCPOBOP stock solution in dimethyl sulfoxide

(DMSO).

Materials:

TCPOBOP powder (Molecular Weight: 402.06 g/mol )

Anhydrous or fresh, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing TCPOBOP: Accurately weigh the desired amount of TCPOBOP powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.02 mg of TCPOBOP.

Adding DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the TCPOBOP
powder. For a 10 mM stock solution, add 1 mL of DMSO to 4.02 mg of TCPOBOP.

Note: Moisture-absorbing DMSO can reduce the solubility of TCPOBOP. Therefore, using

fresh, high-quality DMSO is critical.[9]

Dissolution: Vortex the solution vigorously until the TCPOBOP is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) and/or sonication can aid in dissolution

if precipitation occurs.[10]
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Sterilization (Optional but Recommended): Filter the stock solution through a 0.22 µm

syringe filter into a sterile container to ensure sterility for cell culture use.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year) or at

-20°C for short-term storage (up to 1 month).[9][10]

Protocol 2: Application of TCPOBOP to Cell Cultures
This protocol outlines the steps for treating cultured cells with TCPOBOP.

Materials:

Prepared TCPOBOP stock solution (e.g., 10 mM in DMSO)

Cultured cells in appropriate cell culture medium

Sterile pipette tips

Control vehicle (DMSO)

Procedure:

Cell Seeding: Seed the cells at the desired density in culture plates or flasks and allow them

to attach and reach the desired confluency.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

TCPOBOP stock solution at room temperature. Prepare serial dilutions of the stock solution

in fresh, sterile cell culture medium to achieve the desired final concentrations.

Important Consideration for DMSO Concentration: DMSO can be toxic to cells at higher

concentrations.[11] It is crucial to maintain the final concentration of DMSO in the cell

culture medium below 0.5% (v/v), and ideally at or below 0.1%, to minimize solvent-

induced cytotoxicity.[12] For example, to achieve a final TCPOBOP concentration of 10

µM from a 10 mM stock, you would perform a 1:1000 dilution, resulting in a final DMSO

concentration of 0.1%.
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Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without TCPOBOP. This is essential to distinguish the effects of

TCPOBOP from any potential effects of the solvent.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentration of TCPOBOP or the vehicle control.

Incubation: Incubate the cells for the desired period according to your experimental design.

Downstream Analysis: Following the incubation period, proceed with your planned

downstream analyses, such as RNA extraction for gene expression analysis, protein

extraction for western blotting, or cell viability assays.

Visualizations
Experimental Workflow for TCPOBOP Application in Cell
Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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